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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Lithium dichromate, a powerful oxidizing agent that requires careful

management. Adherence to these procedures is critical for minimizing risks and ensuring the

well-being of all laboratory personnel.

Personal Protective Equipment (PPE)
When handling Lithium dichromate in solid or solution form, a comprehensive suite of

personal protective equipment is mandatory to prevent contact, inhalation, and ingestion.

Engineering Controls: All work with Lithium dichromate should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][2][3] Facilities should be

equipped with an eyewash station and a safety shower in close proximity to the handling area.

[3]

Hand Protection: Chemical-resistant gloves are required. While nitrile gloves may be suitable

for low-volume applications, it is recommended to consult with the glove manufacturer to

ensure compatibility with Lithium dichromate.[1] Always inspect gloves for any signs of

degradation before use and practice proper glove removal techniques to avoid skin contact.

Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash

goggles are mandatory.[1] For operations with a higher risk of splashing, a face shield should

be worn in addition to goggles.[1]
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Skin and Body Protection: A flame-resistant laboratory coat, fully buttoned, is required to

protect against accidental contact.[1] Full-length pants and closed-toe shoes must be worn at

all times in the laboratory.[1] For large-scale operations or in the event of a spill, a full chemical-

resistant suit and boots may be necessary.[4]

Respiratory Protection: To prevent the inhalation of hazardous dust particles, a NIOSH-

approved respirator is required when handling Lithium dichromate powder.[4] The type of

respirator and cartridge should be selected based on a thorough risk assessment of the

specific procedure.

Operational and Disposal Plans
Handling Procedures:

Avoid Dust Formation: When working with solid Lithium dichromate, minimize the

generation of dust.[2][5][6][7]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[1][5] Do not eat, drink, or smoke in areas where Lithium dichromate
is handled.[5]

Incompatible Materials: Keep Lithium dichromate away from combustible materials,

reducing agents, and strong acids.[8]

Disposal Plan:

Waste Classification: Lithium dichromate and any materials contaminated with it are

considered hazardous waste.[8]

Containerization: All waste should be collected in clearly labeled, sealed containers.[6][8]

Professional Disposal: Arrange for the disposal of hazardous waste through a licensed and

certified waste disposal company, in accordance with all local, state, and federal regulations.

[5][6] Do not discharge Lithium dichromate waste into drains or the environment.[5][7]

Contaminated PPE: Dispose of all contaminated PPE, including gloves and lab coats, as

hazardous waste.
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Quantitative Data
The following table summarizes the occupational exposure limits for Lithium dichromate in

various regions. These values represent the maximum concentration of the substance in the air

that a worker can be exposed to over a specified period without adverse health effects.

Jurisdiction
Time-Weighted
Average (TWA) - 8
hours

Short-Term
Exposure Limit
(STEL) - 15 minutes

Notes

United Kingdom
0.01 mg/m³ 0.025

mg/m³

0.03 mg/m³ 0.065

mg/m³

As Cr, Respiratory

Sensitizer

France 0.001 mg/m³ 0.005 mg/m³ Restrictive limit

Spain
0.01 mg/m³ 0.025

mg/m³
- As Cr

Switzerland 0.001 mg/m³ -

Austria 0.005 mg/m³ - Skin notation

Portugal 0.5 mg/m³ -

Data sourced from a Safety Data Sheet for Lithium dichromate hydrate, which is expected to

have similar exposure limits to the anhydrous form.[5]

Emergency Protocols
Spill Response: In the event of a Lithium dichromate spill, immediate and decisive action is

crucial. The following workflow outlines the necessary steps to contain and manage a spill

safely.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate and Isolate the Area
(Solids: 25m, Liquids: 50m)

Don Appropriate PPE
(Full suit, respirator, gloves, goggles)

Moisten Spilled Solid to Control Dust

Carefully Sweep or Vacuum (HEPA) Spill

Place in a Labeled, Sealed Container for Hazardous Waste

Decontaminate the Spill Area with Water

Dispose of Waste and Contaminated PPE via Certified Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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